(2-Amino-4-cyano-5-dimethylamino-phenyl)-carbamic acid tert-butyl ester
Cat. No. B8554535
M. Wt: 276.33 g/mol
InChI Key: UBXMQARTMWZVEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06544985B2
Procedure details
The title compound was prepared from (4-cyano-5-dimethylamino-2-nitro-phenyl)-carbamic acid tert-butyl ester (Example C20) (3.9 g, 12.7 mmol) by reduction with SnCl2.2H2O according to the general procedure J (method b). Obtained as a pale brown solid (2.05 g, 58%).
Name
(4-cyano-5-dimethylamino-2-nitro-phenyl)-carbamic acid tert-butyl ester
Quantity
3.9 g
Type
reactant
Reaction Step One
Name
Name
Yield
58%
Identifiers
|
REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:22])[NH:7][C:8]1[CH:13]=[C:12]([N:14]([CH3:16])[CH3:15])[C:11]([C:17]#[N:18])=[CH:10][C:9]=1[N+:19]([O-])=O)([CH3:4])([CH3:3])[CH3:2].O.O.Cl[Sn]Cl>>[C:1]([O:5][C:6](=[O:22])[NH:7][C:8]1[CH:13]=[C:12]([N:14]([CH3:15])[CH3:16])[C:11]([C:17]#[N:18])=[CH:10][C:9]=1[NH2:19])([CH3:4])([CH3:2])[CH3:3] |f:1.2.3|
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Inputs
Step One
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Name
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(4-cyano-5-dimethylamino-2-nitro-phenyl)-carbamic acid tert-butyl ester
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Quantity
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3.9 g
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Type
|
reactant
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Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)N(C)C)C#N)[N+](=O)[O-])=O
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
O.O.Cl[Sn]Cl
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
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Smiles
|
C(C)(C)(C)OC(NC1=C(C=C(C(=C1)N(C)C)C#N)N)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.05 g | |
| YIELD: PERCENTYIELD | 58% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
